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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzoic acid

Cat. No.: B119003

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-3-fluorobenzoic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and proper chemical management.

Chemical Identifier:
e Name: 4-Bromo-3-fluorobenzoic acid
e CAS Number: 153556-42-4

Hazard Summary: Based on safety data sheets for 4-Bromo-3-fluorobenzoic acid and similar
compounds, this chemical is classified with the following hazards:

e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3]
o H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the required PPE for handling 4-Bromo-3-fluorobenzoic acid.
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Protection Type

Specific Equipment

Standard/Material

Purpose

Eye and Face

Chemical safety
goggles and a face
shield

ANSI Z87.1 / EN166

Protects against
splashes and dust.[4]

[5]L6]

Chemical-resistant

Nitrile, Neoprene, or

Prevents skin contact

Hand o
gloves Butyl rubber and irritation.[4][6]
Laboratory coat or Protects skin and
Body chemical-resistant -- clothing from

apron

contamination.[4][6][7]

Respiratory

Use in a chemical

fume hood

Prevents inhalation of

dust and vapors.[4][8]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is essential to minimize risk.

1. Engineering Controls:

Always handle 4-Bromo-3-fluorobenzoic acid within a certified chemical fume hood to

control exposure to dust and vapors.[4][8]

Ensure that an eyewash station and an emergency shower are readily accessible in the
immediate work area.[4][5]

. Handling Procedure:
Before handling, ensure all required PPE is correctly worn.
Avoid generating dust when weighing or transferring the solid.[8]
Use spark-proof tools and equipment to prevent ignition sources.[3]
Keep the container tightly closed when not in use.[2][3][9]

Wash hands thoroughly with soap and water after handling.[2][9]
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3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[4][9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice/attention.[4][9]

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a poison center or doctor if you feel unwell.[3][9]

 Ingestion: Clean mouth with water and get medical attention.[9]

Disposal Plan: Waste Management Protocol

Proper disposal of 4-Bromo-3-fluorobenzoic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e 4-Bromo-3-fluorobenzoic acid is a halogenated organic compound. It must be disposed of
as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container. The container should
be clearly marked as "Halogenated Organic Waste".[10][11]

» Do not mix with non-halogenated waste to avoid increased disposal costs and complexities.
[10][11]

2. Container Management:
¢ Use a container that is compatible with the chemical.
o Keep the waste container closed except when adding waste.[10][12]

» Store the waste container in a designated satellite accumulation area, away from
incompatible materials.[10]
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3. Disposal Procedure:

o Dispose of the contents and container in accordance with local, state, and federal
regulations.[9][13]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[10]

Workflow for Handling and Disposal

The following diagram illustrates the logical flow of operations for safely handling and disposing

of 4-Bromo-3-fluorobenzoic acid.
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Workflow for 4-Bromo-3-fluorobenzoic Acid Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 4-Bromo-3-fluorobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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